Cas no 1807168-49-5 (3-Bromo-5-fluoromethyl-2-nitropyridine)

3-Bromo-5-fluoromethyl-2-nitropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with bromo, fluoromethyl, and nitro functional groups. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The bromo group offers a handle for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), while the electron-withdrawing nitro and fluoromethyl groups enhance electrophilic character, facilitating nucleophilic aromatic substitutions. The fluoromethyl moiety provides metabolic stability and lipophilicity, advantageous in drug design. Its crystalline form ensures handling stability, and high purity (>97%) is typically available for precision applications. The compound's balanced reactivity profile makes it particularly useful for constructing complex nitrogen-containing architectures in medicinal chemistry and materials science.
3-Bromo-5-fluoromethyl-2-nitropyridine structure
1807168-49-5 structure
Product Name:3-Bromo-5-fluoromethyl-2-nitropyridine
CAS No:1807168-49-5
MF:C6H4BrFN2O2
MW:235.010563850403
CID:4900703
Update Time:2025-07-02

3-Bromo-5-fluoromethyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-fluoromethyl-2-nitropyridine
    • Inchi: 1S/C6H4BrFN2O2/c7-5-1-4(2-8)3-9-6(5)10(11)12/h1,3H,2H2
    • InChI Key: VWIPHIHDFIZNSD-UHFFFAOYSA-N
    • SMILES: BrC1C([N+](=O)[O-])=NC=C(CF)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 175
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.7

3-Bromo-5-fluoromethyl-2-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029013231-250mg
3-Bromo-5-fluoromethyl-2-nitropyridine
1807168-49-5 95%
250mg
$1,078.00 2022-03-31
Alichem
A029013231-1g
3-Bromo-5-fluoromethyl-2-nitropyridine
1807168-49-5 95%
1g
$2,981.85 2022-03-31

Additional information on 3-Bromo-5-fluoromethyl-2-nitropyridine

Comprehensive Analysis of 3-Bromo-5-fluoromethyl-2-nitropyridine (CAS No. 1807168-49-5): Properties, Applications, and Industry Trends

3-Bromo-5-fluoromethyl-2-nitropyridine (CAS No. 1807168-49-5) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with bromo, fluoromethyl, and nitro functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with the growing demand for precision medicine and targeted therapies.

The compound's physicochemical properties—including a molecular weight of 235.02 g/mol and moderate lipophilicity—enable optimal drug-like characteristics. Researchers frequently search for "synthesis methods for nitropyridine derivatives" or "3-Bromo-5-fluoromethyl-2-nitropyridine solubility," reflecting its technical relevance. Innovations in green chemistry have also spurred interest in eco-friendly preparation routes, such as catalytic fluorination techniques, to reduce environmental impact.

In the context of AI-driven drug discovery, 1807168-49-5 has gained attention as a scaffold for virtual screening. Computational models predict its potential in modulating protein-protein interactions, a hot topic in oncology research. Additionally, its structural analogs are explored for CNS drug development, addressing neurological disorders like Alzheimer's—a trending focus area in 2024.

From an industrial perspective, the compound's patent landscape reveals increasing filings in bioconjugation technologies and proteolysis-targeting chimeras (PROTACs). Suppliers often optimize storage conditions (recommended: -20°C under inert gas) to ensure stability, a frequent query among buyers. Regulatory compliance with REACH and ICH guidelines further underscores its commercial viability.

Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the nitropyridine moiety's photophysical properties. With the global fine chemicals market projected to exceed $200 billion by 2027, demand for specialized intermediates like 3-Bromo-5-fluoromethyl-2-nitropyridine is expected to grow, particularly in Asia-Pacific contract research organizations.

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